![molecular formula C20H24N6O2 B5662093 N-(isoxazol-3-ylmethyl)-1-{5-methyl-6-[(2-methylpyridin-3-yl)oxy]pyrimidin-4-yl}piperidin-4-amine](/img/structure/B5662093.png)
N-(isoxazol-3-ylmethyl)-1-{5-methyl-6-[(2-methylpyridin-3-yl)oxy]pyrimidin-4-yl}piperidin-4-amine
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Overview
Description
Synthesis Analysis
The synthesis of complex molecules like N-(isoxazol-3-ylmethyl)-1-{5-methyl-6-[(2-methylpyridin-3-yl)oxy]pyrimidin-4-yl}piperidin-4-amine typically involves multi-step synthetic pathways. These processes may include the condensation of pyrimidine with other heterocyclic rings, nucleophilic substitution reactions, and cyclocondensation. For example, Asghari et al. (2015) synthesized a series of compounds that could be related to the target compound by starting with the condensation of pyrimidine and triazole, followed by nucleophilic displacement and cyclocondensation, demonstrating a potential pathway for the synthesis of complex molecules involving pyrimidine rings (Asghari et al., 2015).
Molecular Structure Analysis
The molecular structure of compounds containing isoxazole, pyrimidine, and piperidine rings has been extensively studied. Crystal structure analysis provides insights into the planarity of the molecular fragments and the conformation of the rings. For instance, the analysis of the structure of compounds with similar frameworks can reveal the typical conformations and interactions within such molecules, aiding in the understanding of the spatial arrangement of the target compound's functional groups.
Chemical Reactions and Properties
Chemical reactions involving the target compound or its analogs can include reactions with amines, transformations involving the substitution of functional groups, and the formation of new heterocyclic rings through cycloaddition reactions. Yakubkene and Vainilavichyus (1998) studied the reaction of similar compounds with amines, highlighting the reactivity of the pyrimidine ring and the potential for functional group transformations (Yakubkene & Vainilavichyus, 1998).
properties
IUPAC Name |
1-[5-methyl-6-(2-methylpyridin-3-yl)oxypyrimidin-4-yl]-N-(1,2-oxazol-3-ylmethyl)piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O2/c1-14-19(23-13-24-20(14)28-18-4-3-8-21-15(18)2)26-9-5-16(6-10-26)22-12-17-7-11-27-25-17/h3-4,7-8,11,13,16,22H,5-6,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJCWEHZBXZNBHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN=C1OC2=C(N=CC=C2)C)N3CCC(CC3)NCC4=NOC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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